Cas no 618413-51-7 (3-((3-Chlorobenzyl)thio)-4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazole)

• Product Name: 3-((3-Chlorobenzyl)thio)-4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazole
• CAS No: 618413-51-7
• MF: C₁₅H₁₄ClN₃OS
• MW: 319.809160709381
• CID: 3051155
• PubChem ID: 933370
• Update Time: 2025-04-21

3-((3-Chlorobenzyl)thio)-4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-((3-Chlorobenzyl)thio)-4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazole
• 3-((3-chlorobenzyl)thio)-4-ethyl-5-(2-furyl)-4h-1,2,4-triazole
• 618413-51-7
• 3-[(3-chlorobenzyl)sulfanyl]-4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazole
• 3-[(3-chlorophenyl)methylsulfanyl]-4-ethyl-5-(furan-2-yl)-1,2,4-triazole
• AKOS002189580
• 3-[(3-chlorobenzyl)thio]-4-ethyl-5-(2-furyl)-4H-1,2,4-triazole
• STK468154
• 3-[(3-CHLOROBENZYL)SULFANYL]-4-ETHYL-5-(2-FURYL)-4H-1,2,4-TRIAZOLE
• 649-201-0
• 3-chlorobenzyl 4-ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl sulfide

• Inchi： 1S/C15H14ClN3OS/c1-2-19-14(13-7-4-8-20-13)17-18-15(19)21-10-11-5-3-6-12(16)9-11/h3-9H,2,10H2,1H3
• InChI Key： ZVSRFESAWSMPAX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CSC1=NN=C(C2=CC=CO2)N1CC

Computed Properties

• Exact Mass: 319.0546109Da
• Monoisotopic Mass: 319.0546109Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 69.2Ų